Cas no 1214351-97-9 (5-Methyl-2-(trifluoromethyl)mandelic acid)

• Product Name: 5-Methyl-2-(trifluoromethyl)mandelic acid
• CAS No: 1214351-97-9
• MF: C₁₀H₉F₃O₃
• MW: 234.171873807907
• CID: 4985033
• Update Time: 2023-08-24

5-Methyl-2-(trifluoromethyl)mandelic acid Chemical and Physical Properties

Names and Identifiers

• 5-methyl-2-(trifluoromethyl)mandelic acid
• 5-Methyl-2-(trifluoromethyl)mandelic acid

• Inchi： 1S/C10H9F3O3/c1-5-2-3-7(10(11,12)13)6(4-5)8(14)9(15)16/h2-4,8,14H,1H3,(H,15,16)
• InChI Key： VVIOVLDDORONSB-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(C)=CC=1C(C(=O)O)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 265
• XLogP3: 2.1
• Topological Polar Surface Area: 57.5